![molecular formula C18H16N4O2S B4627679 3-(4-methoxyphenyl)-7-(3-pyridinylmethylene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one](/img/structure/B4627679.png)
3-(4-methoxyphenyl)-7-(3-pyridinylmethylene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one
Overview
Description
Synthesis Analysis
The synthesis of related thiazolo[3,2-a][1,3,5]triazin-6(7H)-ones involves smooth and effective protocols producing compounds via one-pot ternary condensation of readily available precursors. For instance, a protocol was proven to produce a similar compound through condensation involving mercaptoacetic acid, o-vanillin, and dicyandiamide along with ammonium acetate as a catalyst, showcasing the compound's thin-film potential in optoelectronic implementations (Thabet et al., 2020).
Molecular Structure Analysis
The molecular structure and vibrational spectra of similar compounds are often optimized using density functional theory (DFT), with detailed characterization conducted through techniques such as FT-IR, 1HNMR, 13CNMR, XRD, and SEM analyses. These analyses confirm the structure and provide insights into the molecule's structural and electronic properties (Thabet et al., 2020).
Chemical Reactions and Properties
Various synthetic pathways have been explored to generate a wide array of derivatives from the core thiazolo[3,2-a][1,3,5]triazin structure, demonstrating the compound's versatility in forming different chemical entities. These pathways include reactions with ethyl 1,2-diamino-5-cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylate to produce novel series of compounds, highlighting the synthetic utility of this core structure in organic synthesis (El‐Kazak & Ibrahim, 2013).
Physical Properties Analysis
The physical properties, including optical properties like optical band gaps, absorption index, and dielectric constant, are investigated through the fabrication of thin films by spin coating. These properties underscore the potential of thiazolo[3,2-a][1,3,5]triazin-based compounds in photodetector applications and their relevance in optoelectronic devices (Thabet et al., 2020).
Chemical Properties Analysis
The chemical properties of thiazolo[3,2-a][1,3,5]triazin derivatives have been extensively studied, with a focus on their potential biological activities. For instance, various derivatives have been screened for antimicrobial activity, showcasing the broad utility of these compounds in developing new therapeutic agents (Suresh, Lavanya, & Rao, 2016).
Scientific Research Applications
Antimicrobial Activity
Research has synthesized and characterized novel series of polynuclear pyrido and thiazolo triazin derivatives, starting from ethyl 1,2-diamino-5-cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylate. These compounds were evaluated for their antimicrobial activity, demonstrating significant biological effects against various microorganisms, indicating their potential use in developing new antimicrobial agents (El‐Kazak & Ibrahim, 2013).
Optoelectronic Implementations
Another study focused on the synthesis, characterization, and DFT modeling of novel organic compound thin films derived from derivatives of the specified compound. These films exhibited suitable optical properties for photodetector applications, highlighting their potential in optoelectronic implementations (Thabet, Al‐Hossainy, & Imran, 2020).
Corrosion Inhibition
Thiazole-based pyridine derivatives, which are structurally similar, have been synthesized and characterized for their corrosion inhibition performance on mild steel in acidic conditions. These compounds demonstrated high efficiency in protecting steel surfaces, suggesting their applicability in industrial corrosion protection processes (Chaitra, Mohana, & Tandon, 2016).
Electrochromic Materials
A study on chalcogenodiazolo pyridine-based donor-acceptor-donor polymers revealed their utility in creating green and near-infrared electrochromics. These materials demonstrated diverse electrochromic colors and superior optical contrast in the near-infrared region, making them suitable for applications in smart windows and adaptive camouflage materials (Ming et al., 2015).
properties
IUPAC Name |
(7Z)-3-(4-methoxyphenyl)-7-(pyridin-3-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O2S/c1-24-15-6-4-14(5-7-15)21-11-20-18-22(12-21)17(23)16(25-18)9-13-3-2-8-19-10-13/h2-10H,11-12H2,1H3/b16-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNHFTNWTKVIYOV-SXGWCWSVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CN=C3N(C2)C(=O)C(=CC4=CN=CC=C4)S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)N2CN=C3N(C2)C(=O)/C(=C/C4=CN=CC=C4)/S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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